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For researchers, scientists, and drug development professionals, the accurate identification of

individuals at high risk of developing diabetic foot ulcers (DFUs) is critical for targeted

interventions and the development of new preventative therapies. This guide provides a

detailed comparison of the NICE IND81 risk classification system and other validated

alternatives, supported by experimental data and detailed methodologies.

The National Institute for Health and Care Excellence (NICE) IND81 indicator utilizes a risk

classification system for diabetic foot problems based on the recommendations in NICE

guideline NG19. This system, rooted in the Scottish Intercollegiate Guidelines Network (SIGN)

classification, is widely implemented in the UK for routine diabetic foot screening. However,

several other validated risk prediction models offer alternative approaches to risk stratification.

This guide compares the NICE/SIGN system with three prominent, externally validated models:

the Boyko risk score, the Martins-Mendes risk score, and the PODUS 2020 clinical prediction

rule.

Comparison of Risk Classification Systems
The table below summarizes the key components of the NICE/SIGN system and the three

comparator models.
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Feature
NICE IND81 /
SIGN

Boyko et al.
Martins-
Mendes et al.

PODUS 2020

Risk Factors

Neuropathy (10g

monofilament),

Peripheral

Arterial Disease

(absent pulses),

Deformity,

Previous

Ulcer/Amputation

, Renal Disease

(NICE addition)

History of ulcer,

Monofilament

insensitivity,

Peak plantar foot

pressure, Nail

pathology,

Monofilament

insensitivity at

any of 4 sites,

Absent dorsalis

pedis pulse,

Absent posterior

tibial pulse

Original: Physical

impairment,

Neuropathy,

Vascular

insufficiency,

History of

ulcer/amputation.

Simplified:

Number of

complications,

History of ulcer

Neuropathy (10g

monofilament

insensitivity),

Absent pedal

pulse, History of

ulcer/amputation

Risk Levels

Low, Moderate,

High, Active Foot

Problem

Continuous risk

score
High vs. Low risk

5 risk strata

(Scores 0-4)

Prediction

Horizon

Not explicitly

defined (annual

screening)

1 and 5 years 3 years 2 years

Validation

Underpinning

evidence for

NG19, SIGN tool

validated

Externally

validated

Externally

validated

Externally

validated

Performance of Risk Prediction Models
The predictive performance of these models has been assessed in various studies, with the

Area Under the Receiver Operating Characteristic Curve (AUC) or C-statistic being a common

metric for discrimination (the ability to distinguish between those who will and will not develop a

DFU).
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Model
Development Cohort
AUC/C-statistic (95% CI)

External Validation AUC/C-
statistic (95% CI)

Boyko et al. 0.76 (for 1-year prediction) 0.83 (0.78 - 0.88)[1]

Martins-Mendes et al.

(Simplified)

0.79 (0.76 - 0.83) for DFU;

0.81 (0.74 - 0.87) for

amputation

0.77 (0.72 - 0.82) for DFU;

0.78 (0.71 - 0.84) for

amputation[2]

PODUS 2020
Not reported in the primary

publication
0.83 (0.79 - 0.87)[2]

Experimental Protocols
PODUS 2020 Clinical Prediction Rule Development and
Validation
The PODUS 2020 model was developed and validated using individual participant data from

five international cohort studies.[3]

Study Design: A clinical prediction rule was developed using data from four cohort studies

and externally validated in a fifth.

Participants: Adults (≥18 years) with diabetes who were ulcer-free at recruitment, from

primary and secondary care foot clinics in Europe and the USA. The development dataset

included 8,255 participants, and the validation dataset had 3,324 participants.[3]

Predictor Variables: The model was built using three key clinical indicators:

Insensitivity to a 10g monofilament.

Absence of any pedal pulse.

A history of previous diabetic foot ulceration or lower extremity amputation.[3]

Outcome: The primary outcome was the development of a new diabetic foot ulcer within a 2-

year follow-up period.[3]
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Statistical Analysis: A logistic regression model was used to develop the clinical prediction

rule. The performance of the model in the external validation cohort was assessed using the

C-statistic for discrimination and calibration plots to compare predicted versus observed

risks.[4]

Boyko et al. Risk Score Validation (as described by
Martins-Mendes et al., 2010)
This study externally validated the risk stratification model developed by Boyko et al.[1]

Study Design: A retrospective cohort study.

Participants: 360 patients with diabetes attending a diabetic foot clinic at a tertiary hospital in

Portugal. 98% had type 2 diabetes, with a median age of 65 years.[1]

Data Collection: Baseline assessment included the seven clinical variables from the original

Boyko model.

Outcome: The development of a new foot ulcer during a median follow-up of 25 months.[1]

Statistical Analysis: The model's performance was evaluated by calculating the area under

the receiver operating characteristic curve (AUC).[1]

Martins-Mendes et al. Risk Score External Validation (as
described in a 2023 review of reviews)
The Martins-Mendes models (both original and simplified) have been externally validated in a

large primary care cohort.[2]

Study Design: External validation within a systematic review.

Participants: 7,624 patients with type 2 diabetes from primary care clinics in the Netherlands.

[2]

Outcome: Development of a DFU or amputation over a 5-year period.[2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.research.ed.ac.uk/files/212197135/Development_and_validation_of_a_clinical_prediction_rule_for_development_of_diabetic_foot_ulceration.pdf
https://pubmed.ncbi.nlm.nih.gov/20369221/
https://pubmed.ncbi.nlm.nih.gov/20369221/
https://pubmed.ncbi.nlm.nih.gov/20369221/
https://pubmed.ncbi.nlm.nih.gov/20369221/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10018902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10018902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10018902/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Statistical Analysis: Performance was assessed by the C-statistic for discrimination and

calibration plots. The models showed good discrimination but observed risks exceeded

predicted risks in the higher-risk quintiles.[2]

Visualizing Experimental and Logical Workflows
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Caption: General workflow for the development and validation of a clinical prediction rule for

diabetic foot ulceration.
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NICE / SIGN Risk Stratification

PODUS 2020 Scoring

Patient Assessment:
- Neuropathy

- PAD
- Deformity

- Ulcer History

Low Risk
All absent

Moderate RiskOne factor present

High RiskMultiple factors or
previous ulcer/amputation

Patient Assessment:
- Monofilament Insensitivity (+1)

- Absent Pedal Pulse (+1)
- Ulcer/Amputation History (+2)

Calculate Sum Score (0-4) Predicted 2-year
DFU Risk (%)

Click to download full resolution via product page

Caption: Logical flow of patient risk classification for the NICE/SIGN and PODUS 2020

systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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